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Compound of Interest

Compound Name: (2)-8-Dodecenyl acetate

Cat. No.: B7823540

An In-Depth Technical Guide to (Z)-8-Dodecenyl Acetate

CAS Registry Number: 28079-04-1

This technical guide provides a comprehensive overview of (Z)-8-dodecenyl acetate, a
significant semiochemical used in agricultural pest management. The document is intended for
researchers, scientists, and professionals involved in drug development and chemical ecology.
It covers the compound's physicochemical properties, biological activity, synthesis, and
analytical protocols, with a focus on its role as an insect sex pheromone.

Physicochemical Properties

(2)-8-Dodecenyl acetate is a long-chain acetate ester.[1] Its chemical and physical properties
are summarized below.
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Property Value Reference(s)
Molecular Formula C14H2602 [2]

Molecular Weight 226.35 g/mol [3]

CAS Registry Number 28079-04-1 [2][4]

IUPAC Name [(Z2)-dodec-8-enyl] acetate [11[3]
(2)-8-Dodecen-1-ol acetate, Z-
8-Dodecen-1-yl acetate,

Synonyms [2][5][6]
(82)-8-Dodecenyl acetate,

Orfralure, Z8-12Ac
Appearance Colorless to light yellow liquid [1107]
N _ 102-103 °C at 2 Torr; 300.13

Boiling Point ) [51[8]
°C at 760 mm Hg (estimated)

Density 0.881 g/cm3to 0.9+0.1 g/cm3 [1][8]

N Slightly soluble in DMSO and

Solubility [8]

water

logP (Octanol/Water)

4.8

[3]

Biological Activity and Application

(Z)-8-Dodecenyl acetate is a key component of the sex pheromone for numerous

Lepidopteran pests, including the Oriental fruit moth (Grapholitha molesta), plum fruit moth

(Cydia funebrana), macadamia nut borer (Cryptophlebia ombrodelta), and koa seedworm

(Cryptophlebia illepida).[4][9] It is primarily used in integrated pest management (IPM)

strategies for monitoring pest populations and for mating disruption.[1][10]

The biological activity is highly dependent on the isomeric purity and the ratio of (Z)-8-

dodecenyl acetate to its (E) isomer and other compounds like (2)-8-dodecen-1-ol.[11][12]

Quantitative Data on Biological Activity
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The behavioral response of male Grapholitha molesta to various blends of pheromone
components has been quantified in field and laboratory studies.

Table 1: Field Trapping of Male Grapholitha molesta in Response to Various Ratios of (Z)-8-
Dodecenyl Acetate and (E)-8-Dodecenyl Acetate[11]

(Z)-8-Dodecenyl Acetate (E)-8-Dodecenyl Acetate
Mean Trap Catch (+ SE)
(%) (%)
100 0 Low
94.6 5.4 High
89.6 10.4 Moderate to High
69.6 304 Low
Very Low / No significant
0 100

attraction

Table 2: Wind Tunnel Bioassay of Male Grapholitha molesta Behavioral Responses to
Pheromone Components[11]

% Males Taking % Males Flying % Males Reaching
Pheromone Blend . .

Flight Upwind Source
(2)-8-dodecenyl ) )

High High Moderate
acetate (Z8-12:Ac)
(2)8/(E)8-12:Ac (94:6)  High High High
Z8-12:Ac + (2)8- _ _ _

High High High

12:0H

Olfactory Signaling Pathway

The perception of (Z)-8-dodecenyl acetate by male moths involves a complex signaling
cascade, from the initial binding of the pheromone molecule to receptors on the antenna to the
final behavioral output.[11]
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Caption: Conceptual model of the insect olfactory signaling pathway.[12]

Experimental Protocols
Synthesis of (Z)-8-Dodecenyl Acetate

A common synthetic route involves the stereoselective reduction of an alkyne precursor.[13]
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Starting Materials:
2-propyn-1-ol and 1,6-hexanediol

Coupling Reactions (C3+C6=C9, C9+C3=C12)
to form 1-tert-butoxy-dodec-8-yne

Acetylation of the alkyne

Stereoselective Hydrogenation
(e.g., using Ni-P2 catalyst)

Purification
(e.g., Chromatography)

(2)-8-Dodecenyl Acetate

Click to download full resolution via product page
Caption: Generalized workflow for the synthesis of (Z)-8-dodecenyl acetate.[13]
Detailed Methodology (Example based on literature):[13]

o Preparation of 8-dodecyn-1-yl acetate: 1-tert-butoxy-dodec-8-yne is refluxed with acetic acid
for 4-5 hours. The reaction mixture is then poured over crushed ice and extracted with
petroleum ether. The organic layer is washed with brine and aqueous sodium bicarbonate
until a neutral pH is achieved. After drying and evaporation of the solvent, 8-dodecyn-1-yl

acetate is obtained.
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o Stereoselective Reduction: The 8-dodecyn-1-yl acetate is hydrogenated in the presence of a
Ni-P2 catalyst prepared in situ. This reduction stereoselectively yields (Z)-8-dodecen-1-yl
acetate.

 Purification: The final product is purified by chromatography to achieve the desired isomeric
purity (e.g., 85%).[13]

Wind Tunnel Bioassay

This protocol is used to observe and quantify the behavioral responses of insects to
pheromone stimuli in a controlled environment.[11]
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1. Wind Tunnel Setup
- Set wind speed (30-50 cm/s)

- Control temp. and humidity
- Use red light for observation

2. Pheromone Preparation
- Prepare desired isomer blend
- Apply to a dispenser (e.g., filter paper)

3. Placement
- Place dispenser upwind
- Place insects on a downwind platform

4. Observation & Recording
- Record behaviors:
- Taking flight
- Upwind flight
- Reaching the source

5. Data Analysis
- Quantify percentage of males
exhibiting each behavior

Click to download full resolution via product page

Caption: Experimental workflow for a wind tunnel bioassay.[11]

Materials:

¢ Wind tunnel

* Pheromone dispenser (e.g., filter paper, rubber septum)
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 Video recording equipment
¢ Insect release platform
Protocol:

e Wind Tunnel Setup: The wind speed is set to a level appropriate for the insect species (e.g.,
30-50 cm/s). Temperature and humidity are maintained at constant levels. For nocturnal
insects, red light is used to facilitate observation without affecting their behavior.[11]

o Pheromone Application: The pheromone blend to be tested is applied to the dispenser.

 Insect Acclimation and Release: Insects are acclimated to the test conditions before being
placed on the release platform at the downwind end of the tunnel.

o Data Collection: The insects' behaviors are observed and recorded. Key behaviors to
guantify include the percentage of males taking flight, flying upwind, and reaching the
pheromone source.[11]

o Data Analysis: The percentages of insects exhibiting each behavior are calculated for
different pheromone blends and concentrations.[11]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is used for the identification and quantification of volatile compounds like (Z)-8-
dodecenyl acetate in a sample.[14]

Table 3: Example GC-MS Parameters for Pheromone Analysis
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Parameter Setting Reference(s)

Gas Chromatograph Agilent 6890N or similar [14]

HP-5MS (30 m x 0.25 mm i.d.,
Column 0.25 pm film thickness) or [14]

similar

) Helium (average velocity: 33
Carrier Gas [14]
cm/sec)

Injector Splitless mode at 250 °C [14]

Start at 80 °C for 1 min, ramp
to 190 °C at 10 °C/min, hold

Oven Program _ [14]
for 10 min, ramp to 230 °C at 4

°C/min, hold for 10 min.

Mass Spectrometer Agilent 5975 or similar [14]

lonization Mode Electron lonization (EI) [2]

Selected lon Monitoring (SIM)
_ for deuterium-labeled
Detection Mode [14]
standards or full scan (m/z 30—

400) for identification.

Toxicological Data

The following data pertains to a commercial blend that includes (Z)-8-dodecen-1-ol.

Table 4: Mammalian Toxicology[4]

Test Type Result Species
Acute Oral LD50 >5050 mg/kg Rat
Acute Dermal LD50 >5050 mg/kg Rabbit

Environmental Fate: The pheromone is volatile and diffuses from dispensers, distributing
throughout the target area (e.g., an orchard).[4] It is considered harmful to aquatic organisms
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and may cause long-term adverse effects in the aquatic environment.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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